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Compound of Interest

Compound Name: Rhod-5N (potassium salt)
Cat. No.: B1164555
Get Quote
\ J

Executive Summary

Rhod-5N is a low-affinity, rhodamine-based fluorescent calcium indicator designed specifically
for quantifying calcium (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""
class="inline ng-star-inserted">

) in high-concentration environments (
to

).[1][2] Unlike high-affinity indicators (e.g., Fluo-4, Rhod-2) that saturate in the micromolar
range, Rhod-5N’s dissociation constant (

) allows it to function linearly in calcium-rich compartments such as the Endoplasmic Reticulum
(ER) and mitochondria, or in extracellular signaling studies. This guide details its spectral
properties, calibration physics, and experimental workflows for high-fidelity data acquisition.

Spectral Architecture & Mechanism
Photophysical Properties
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Rhod-5N operates on an intensiometric (non-ratiometric) basis. Upon binding calcium, the
fluorophore undergoes a structural conformational change that relieves photo-induced electron
transfer (PeT) quenching, resulting in a massive increase in fluorescence intensity without a
significant shift in peak wavelengths.

Property Value | Characteristic Notes

Compatible with 532 nm, 543

nm, or 561 nm laser lines.

Excitation Max

Detectable using standard
TRITC/Cya filter sets.

Emission Max

) o Measured at
Dissociation Constant (

. Value is temperature/pH

)

dependent.

Ideal for ER lumen or
Dynamic Range to pathological cytosolic

overload.

Negligible response to

Selectivity High up to

(3]

Essentially non-fluorescent in

Fluorescence Response -free state (

increase

).

The "High Calcium" Niche

Standard indicators like Rhod-2 (

) saturate almost instantly in the ER (where

). Rhod-5N fills this gap. Its low affinity ensures that the fluorescence signal (
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) remains proportional to

variations in these compartments, avoiding the "flatline" saturation artifact common with high-
affinity dyes.

Mechanism of Action Diagram

The following diagram illustrates the transition from the quenched (dark) state to the fluorescent
state upon calcium binding.
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Click to download full resolution via product page

Figure 1: Mechanism of fluorescence activation. In the absence of calcium, Photo-induced
Electron Transfer (PeT) quenches the rhodamine fluorophore. Calcium binding blocks this
process, restoring fluorescence.

Experimental Protocols
Loading Strategies

Rhod-5N is available as a cell-permeant acetoxymethyl (AM) ester or a cell-impermeant salt.[4]
e Cytosolic/Mitochondrial Loading (AM Ester):
o Concentration:

Rhod-5N AM.

o Conditions: Incubate for 30—60 minutes at room temperature or
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o Mitochondrial Targeting: Due to the positive charge of the rhodamine headgroup, Rhod-5N
AM can be driven into the mitochondria by the mitochondrial membrane potential (

). To favor mitochondrial loading, reduce incubation temperature to cold (
) followed by a warm wash, or simply incubate at

and quench cytosolic signal with

(if applicable) or permeabilize the plasma membrane with digitonin.

e ER Loading (AM Ester - "Cold Loading" Protocol):
o Incubate cells with Rhod-5N AM at

for 45—-60 mins to maximize uptake.

o Wash cells and incubate in dye-free media for 1-2 hours to allow cytosolic dye to leak out
or be pumped out, while ER-trapped dye remains.

o Validation: Verify ER localization by co-staining with ER-Tracker Green.

Calibration in High Calcium

Since Rhod-5N is non-ratiometric, converting Fluorescence (

) to Concentration (
) requires careful calibration to determine

and

The Equation:
Step-by-Step In Situ Calibration:
e Baseline (

): Record physiological fluorescence.
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e Saturate (

): Perfuse cells with a buffer containing
ionomycin (calcium ionophore) and high extracellular
(e.g.,
).
o Note: Standard
Ca is insufficient to saturate Rhod-5N (
); you need

for true saturation.
e Zero (

): Perfuse with
-free buffer containing
EGTA and ionomycin.

o Note: Because Rhod-5N has very low affinity,

is often indistinguishable from background autofluorescence.

Data Analysis & Visualization
Experimental Workflow Diagram

The following diagram outlines the logical flow for an ER calcium release experiment using
Rhod-5N.
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Figure 2: Experimental workflow for monitoring organelle calcium dynamics.

Troubleshooting Common Artifacts
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Symptom Probable Cause Corrective Action
Confirm loading; remember
) ) Rhod-5N is dark at resting
Low Signal ( Dye concentration too low or ]
cytosolic levels (
)

). It only lights up in high

calcium.

No Response to Stimulus

Dye Saturation or Leakage.

is very bright and static, the
compartment may be
overloaded, or dye has leaked.
Check temperature

dependency of leakage.

Cytosolic Contamination

Incomplete washout.

Use the "Chase" protocol (1-2
hours) to allow cytosolic
clearance, or use membrane-
permeabilization (digitonin) to
wash cytosol while keeping

organelles intact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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